N-ethyl-4-methoxy-N-(2-methoxyphenyl)benzamide

• IUPAC Name: N-ethyl-4-methoxy-N-(2-methoxyphenyl)benzamide
• InChI: InChI=1S/C17H19NO3/c1-4-18(15-7-5-6-8-16(15)21-3)17(19)13-9-11-14(20-2)12-10-13/h5-12H,4H2,1-3H3
• InChI Key: HYSBVVJILSUGLD-UHFFFAOYSA-N
• Canonical SMILES: CCN(C1=CC=CC=C1OC)C(=O)C2=CC=C(C=C2)OC
• Molecular Formula: C17H19NO3
• Molecular Weight: 285.34 g/mol

Description

N-ethyl-4-methoxy-N-(2-methoxyphenyl)benzamide is a chemical compound with the molecular formula C17H19NO3 It is a benzamide derivative, characterized by the presence of an ethyl group, a methoxy group, and a methoxyphenyl group attached to the benzamide core

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-ethyl-4-methoxy-N-(2-methoxyphenyl)benzamide typically involves the reaction of 4-methoxybenzoic acid with N-ethyl-2-methoxyaniline. The reaction is carried out in the presence of a coupling agent such as dicyclohexylcarbodiimide (DCC) and a catalyst like 4-dimethylaminopyridine (DMAP). The reaction conditions usually involve refluxing the reactants in an appropriate solvent like dichloromethane or tetrahydrofuran (THF) for several hours .

Industrial Production Methods

On an industrial scale, the production of this compound may involve similar synthetic routes but with optimized reaction conditions to enhance yield and purity. The use of continuous flow reactors and automated synthesis systems can improve the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

N-ethyl-4-methoxy-N-(2-methoxyphenyl)benzamide undergoes various chemical reactions, including:

Oxidation: The methoxy groups can be oxidized to form corresponding aldehydes or carboxylic acids.

Reduction: The benzamide core can be reduced to form amines.

Substitution: The aromatic ring can undergo electrophilic substitution reactions, such as nitration or halogenation.

Common Reagents and Conditions

Oxidation: Reagents like potassium permanganate (KMnO4) or chromium trioxide (CrO3) in acidic conditions.

Reduction: Reagents like lithium aluminum hydride (LiAlH4) or hydrogen gas (H2) in the presence of a palladium catalyst.

Substitution: Reagents like nitric acid (HNO3) for nitration or bromine (Br2) for bromination.

Major Products Formed

Oxidation: Formation of 4-methoxybenzoic acid derivatives.

Reduction: Formation of N-ethyl-4-methoxyaniline derivatives.

Substitution: Formation of nitro or halogenated benzamide derivatives.

Scientific Research Applications

N-ethyl-4-methoxy-N-(2-methoxyphenyl)benzamide has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Explored for its potential use in drug development, particularly in the design of new therapeutic agents.

Industry: Utilized in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of N-ethyl-4-methoxy-N-(2-methoxyphenyl)benzamide involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. For example, it may inhibit certain enzymes involved in inflammatory pathways, leading to reduced inflammation. The exact molecular targets and pathways can vary depending on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

N-ethyl-4-methoxybenzamide: Lacks the additional methoxyphenyl group.

4-methoxy-N-(2-methoxyphenyl)benzamide: Lacks the ethyl group.

N-ethyl-4-methoxy-N-(2-(2-methoxyphenyl)ethyl)benzamide: Contains an additional ethyl group on the methoxyphenyl moiety.

Uniqueness

N-ethyl-4-methoxy-N-(2-methoxyphenyl)benzamide is unique due to the specific combination of functional groups, which confer distinct chemical and biological properties. The presence of both methoxy and ethyl groups enhances its solubility and reactivity, making it a valuable compound for various applications.